Cas no 866156-48-1 (N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide)

• Product Name: N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide
• CAS No: 866156-48-1
• MF: C₂₁H₁₆F₄N₂O₂
• MW: 404.357559204102
• CID: 5739569
• PubChem ID: 5101650
• Update Time: 2025-07-01

N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide
• Benzamide, N-[4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl]-2-fluoro-
• 866156-48-1
• MS-2357
• AKOS005108224
• N-[4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)pyrrol-1-yl]phenyl]-2-fluorobenzamide
• N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzenecarboxamide

• Inchi： 1S/C21H16F4N2O2/c1-12-11-17(19(28)21(23,24)25)13(2)27(12)15-9-7-14(8-10-15)26-20(29)16-5-3-4-6-18(16)22/h3-11H,1-2H3,(H,26,29)
• InChI Key： QOULCPDOQXKBLW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2C(C)=CC(C(C(F)(F)F)=O)=C2C)C=C1)(=O)C1=CC=CC=C1F

Computed Properties

• Exact Mass: 404.11479041g/mol
• Monoisotopic Mass: 404.11479041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Boiling Point: 439.7±45.0 °C(Predicted)
• pka: 11.58±0.70(Predicted)

Additional information on N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide

Comprehensive Overview of N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide (CAS No. 866156-48-1)

N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide, with the CAS number 866156-48-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique pyrrole core substituted with trifluoroacetyl and fluorobenzamide groups, making it a valuable candidate for drug discovery and medicinal chemistry applications. Its structural complexity and functional diversity position it as a promising scaffold for targeting various biological pathways.

The compound's 2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl moiety is particularly noteworthy due to its potential role in modulating enzyme activity or receptor binding. Researchers have explored its utility in designing small-molecule inhibitors for diseases such as cancer, inflammation, and metabolic disorders. The inclusion of a fluorobenzamide group enhances its pharmacokinetic properties, improving bioavailability and metabolic stability—a critical factor in modern drug development.

In recent years, the demand for fluorinated compounds like N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide has surged, driven by their ability to fine-tune molecular interactions and improve drug efficacy. This aligns with the growing trend of precision medicine, where tailored therapeutics are developed to address specific patient needs. The compound's CAS no. 866156-48-1 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research.

From a synthetic chemistry perspective, the preparation of N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide involves multi-step organic transformations, including pyrrole ring formation, acylation, and amide coupling. These processes require meticulous optimization to achieve high yields and purity, underscoring the compound's value in advanced chemical synthesis. Its trifluoroacetyl group also contributes to its stability under physiological conditions, a desirable trait for protease inhibitors and other therapeutic agents.

The compound's potential extends beyond pharmaceuticals. It has been investigated in agrochemical research for developing novel pesticides with improved selectivity and environmental safety. Additionally, its fluorine-rich structure makes it a candidate for positron emission tomography (PET) imaging probes, leveraging fluorine-18 isotopes for diagnostic applications. This versatility highlights its cross-disciplinary appeal.

As the scientific community continues to explore N-{4-[2,5-dimethyl-3-(2,2,2-trifluoroacetyl)-1H-pyrrol-1-yl]phenyl}-2-fluorobenzamide, its CAS no. 866156-48-1 remains a focal point in discussions about structure-activity relationships (SAR) and drug design optimization. Future studies may uncover new applications in neurological disorders or infectious diseases, further solidifying its importance in modern science.